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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061

Abstract

This application note presents a sensitive and selective liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative analysis of terbufos sulfone in water
samples. The protocol includes a straightforward solid-phase extraction (SPE) procedure for
sample cleanup and concentration, followed by chromatographic separation on a C18 column
and detection using a tandem gquadrupole mass spectrometer operating in Multiple Reaction
Monitoring (MRM) mode. This method is suitable for researchers, environmental scientists, and
water quality monitoring professionals requiring a reliable analytical procedure for this pesticide
metabolite.

Introduction

Terbufos is an organophosphate insecticide and nematicide used in agriculture. In the
environment, it can be oxidized to form more persistent and toxic metabolites, including
terbufos sulfoxide and terbufos sulfone.[1] Due to its potential for water contamination and its
toxicity, monitoring for terbufos sulfone in water sources is of significant environmental and
public health concern. This application note details a robust LC-MS/MS method for the reliable
guantification of terbufos sulfone in water, offering high sensitivity and specificity.

Quantitative Data Summary

The performance of this method has been validated to ensure its suitability for the intended
application. The key quantitative parameters are summarized in the table below.
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Parameter Value Reference
Limit of Detection (LOD) 0.02 pg/L [2]

Limit of Quantitation (LOQ) 0.1 pg/L [2]
Linearity Range 0.1-10 ug/L [2]
Correlation Coefficient (r?) >0.999 [2]

Mean Recoveries 70-120% [2][3]

Relative Standard Deviation

< 20% 3]
(RSD)

Experimental Protocols
Sample Preparation: Solid-Phase Extraction (SPE)

Water samples are subjected to solid-phase extraction to clean up the matrix and concentrate
the analyte.

Sample Pre-treatment: Allow water samples to reach room temperature and mix thoroughly.
If samples contain particulate matter, centrifuge or filter through a 0.45 pm filter.

o SPE Cartridge Conditioning: Condition a C18 SPE cartridge by sequentially passing 5 mL of
methanol followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

o Sample Loading: Load 500 mL of the water sample onto the conditioned SPE cartridge at a
flow rate of approximately 5-10 mL/min.

o Cartridge Washing: After loading, wash the cartridge with 5 mL of deionized water to remove
any interfering polar impurities.

o Elution: Elute the retained terbufos sulfone from the cartridge with 5 mL of acetonitrile into
a clean collection tube.

o Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 1 mL of acetonitrile:water (60:40, v/v) for LC-MS/MS analysis.[3]
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LC-MS/MS Analysis

The analysis is performed using a liquid chromatograph coupled to a tandem mass
spectrometer.

o Chromatographic Conditions:

[e]

HPLC System: Waters Alliance 2795 Separations Module or equivalent[4]
o Column: SunFire C18, 2.1 x 100 mm, 3.5 pm][4]

o Column Temperature: 40 °C[4]

o Mobile Phase A: Water with 0.1% Formic Acid

o Mobile Phase B: Acetonitrile with 0.1% Formic Acid

o Flow Rate: 0.3 mL/min[4]

o Injection Volume: 10 pL

o Gradient Program:

Time (min) %A %B

0.0 95 5

1.0 95 5

8.0 5 95

10.0 5 95

10.1 95 5
|15.0195|5|

¢ Mass Spectrometry Conditions:
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o Mass Spectrometer: Waters Micromass Quattro Premier XE Tandem Quadrupole Mass
Spectrometer or equivalent[5]

o lonization Mode: Positive lon Electrospray (ESI+)[5]

o Capillary Voltage: 3.5 kV[5]

o Source Temperature: 120 °CJ[5]

o Acquisition Mode: Multiple Reaction Monitoring (MRM)[5]
o Collision Gas: Argon at a pressure of 3.0 x 10—3 mBar[5]

o MRM Transitions:

Precursor lon )
Analyte (mi2) Product lon (m/z) Dwell Time (s)
miz

Terbufos Sulfone
321 171 0.1

(Quantification)

| Terbufos Sulfone (Confirmation) | 321 | 265 | 0.1 |

Diagrams
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Caption: Experimental workflow for the analysis of terbufos sulfone in water.
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Caption: Logical relationship of the analytical method for terbufos sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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